6-Methoxy-2-naphthaldehyde (3,7-dichloro-2-quinoxalinyl)hydrazone

• Molecular Formula: C20H14Cl2N4O
• Molecular Weight: 397.3 g/mol
• IUPAC Name: 3,7-dichloro-N-[(E)-(6-methoxynaphthalen-2-yl)methylideneamino]quinoxalin-2-amine
• InChI: InChI=1S/C20H14Cl2N4O/c1-27-16-6-4-13-8-12(2-3-14(13)9-16)11-23-26-20-19(22)24-17-7-5-15(21)10-18(17)25-20/h2-11H,1H3,(H,25,26)/b23-11+
• InChI Key: KFAANBWVMHGVLH-FOKLQQMPSA-N
• Isomeric SMILES: COC1=CC2=C(C=C1)C=C(C=C2)/C=N/NC3=NC4=C(C=CC(=C4)Cl)N=C3Cl
• Canonical SMILES: COC1=CC2=C(C=C1)C=C(C=C2)C=NNC3=NC4=C(C=CC(=C4)Cl)N=C3Cl

Description

6-Methoxy-2-naphthaldehyde (3,7-dichloro-2-quinoxalinyl)hydrazone is a complex organic compound that has garnered interest in various fields of scientific research

Preparation Methods

The synthesis of 6-Methoxy-2-naphthaldehyde (3,7-dichloro-2-quinoxalinyl)hydrazone typically involves multiple steps. One common method includes the reaction of 6-Methoxy-2-naphthaldehyde with 3,7-dichloro-2-quinoxalinyl hydrazine under controlled conditions. The reaction is usually carried out in an organic solvent such as ethanol or methanol, with the addition of a catalyst to facilitate the reaction. The resulting product is then purified through recrystallization or chromatography techniques .

Chemical Reactions Analysis

6-Methoxy-2-naphthaldehyde (3,7-dichloro-2-quinoxalinyl)hydrazone undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using reagents like potassium permanganate or chromium trioxide, leading to the formation of corresponding carboxylic acids.

Reduction: Reduction reactions can be performed using agents such as sodium borohydride or lithium aluminum hydride, resulting in the formation of alcohol derivatives.

Substitution: The compound can undergo nucleophilic substitution reactions, where functional groups such as halogens can be replaced with other nucleophiles like amines or thiols.

Scientific Research Applications

6-Methoxy-2-naphthaldehyde (3,7-dichloro-2-quinoxalinyl)hydrazone has a wide range of applications in scientific research:

Chemistry: It is used as a building block in the synthesis of various organic compounds, including pharmaceuticals and agrochemicals.

Biology: The compound is employed in studies involving enzyme inhibition and protein-ligand interactions.

Industry: The compound is used in the production of dyes, pigments, and other specialty chemicals.

Mechanism of Action

The mechanism of action of 6-Methoxy-2-naphthaldehyde (3,7-dichloro-2-quinoxalinyl)hydrazone involves its interaction with specific molecular targets. The compound can bind to enzymes and proteins, altering their activity and function. This interaction can lead to the inhibition of enzyme activity or the modulation of protein-protein interactions, which is crucial in various biological processes .

Comparison with Similar Compounds

6-Methoxy-2-naphthaldehyde (3,7-dichloro-2-quinoxalinyl)hydrazone can be compared with other similar compounds such as:

• 6-Hydroxy-2-naphthaldehyde
• 3-Methoxy-2-naphthaldehyde
• 2-Naphthaldehyde

These compounds share similar structural features but differ in their functional groups and reactivity. The presence of the methoxy group in 6-Methoxy-2-naphthaldehyde (3,7-dichloro-2-quinoxalinyl)hydrazone imparts unique chemical properties, making it distinct from its analogs .